Cas no 23163-86-2 (4-Chloro-3-(trifluoromethyl)phenyl Isothiocyanate)

• Product Name: 4-Chloro-3-(trifluoromethyl)phenyl Isothiocyanate
• CAS No: 23163-86-2
• MF: C₈H₃ClF₃NS
• MW: 237.629329919815
• MDL: MFCD00041090
• CID: 88416
• PubChem ID: 520026
• Update Time: 2025-04-18

4-Chloro-3-(trifluoromethyl)phenyl Isothiocyanate Chemical and Physical Properties

Names and Identifiers

• 4-chloro-3-trifluoromethylphenyl isothiocyanate
• 4-Chloro-3-(trifluoromethyl)phenyl isothiocyanate
• 1-chloro-4-isothiocyanato-2-(trifluoromethyl)benzene
• 1-CHLORO-4-ISOTHIOCYANATO-2-TRIFLUOROMETHYL-BENZENE
• 3-trifluoromethyl-4-chlorophenyl isothiocyanate
• 4-chloro-3-(trifluoromethyl)phenylisothiocyanate
• FT-0618055
• 4-chloro-3-trifluoromethylphenylisothiocyanate
• EN300-24513859
• MFCD00041090
• PS-10274
• 1-chloro-4-isothiocyanato-2-trifluoromethylbenzene
• 4-Chloro-3-(trifluoromethyl)phenyl isothiocyanate, 97%
• SY062091
• 4-chloro-3-trifluoromethyl-phenylisothiocyanate
• AKOS003355346
• 1-Chloro-4-isothiocyanato-2-(trifluoromethyl)benzene #
• SCHEMBL881834
• J-015018
• 4-Chloro-3-(trifluoromethyl)-phenylisothiocyanate
• A816602
• Benzene, 1-chloro-4-isothiocyanato-2-(trifluoromethyl)-
• DTXSID30334229
• 4-chloro-3 -trifluoromethylphenylisothiocyanate
• 4-chloro-3-trifluoromethylphenyl-isothiocyanate
• 23163-86-2
• DB-046093
• G77567
• 4-Chloro-3-(trifluoromethyl)phenyl Isothiocyanate

• MDL： MFCD00041090
• Inchi： 1S/C8H3ClF3NS/c9-7-2-1-5(13-4-14)3-6(7)8(10,11)12/h1-3H
• InChI Key： AHFPRSSHNSGRCU-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C(F)(F)F)N=C=S
• BRN： 787371

Computed Properties

• Exact Mass: 236.96300
• Monoisotopic Mass: 236.9626825g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 44.4Ų

Experimental Properties

• Color/Form: Grayish yellow liquid, pungent odor 2. density (g/ml, 25/4 ℃)
• Density: 1.47 g/mL at 25 °C(lit.)
• Melting Point: 34 °C
• Boiling Point: 248-251 °C(lit.)
• Flash Point: 248-251°C
• Refractive Index: n20/D 1.5905(lit.)
• PSA: 44.45000
• LogP: 4.09310
• Sensitiveness: Stench
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

4-Chloro-3-(trifluoromethyl)phenyl Isothiocyanate Security Information

• Signal Word：warning
• Hazard Statement： Harmful/Stench
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 3265 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26; S27; S36/37/39; S45
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Packing Group：III
• Hazard Level：6.1
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R34
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes